Cas no 1379865-82-3 (2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid)

• Product Name: 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid
• CAS No: 1379865-82-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6394336
• PubChem ID: 165664749
• Update Time: 2025-11-01

2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid
• 2-amino-3-[2-(dimethylamino)pyridin-3-yl]propanoic acid
• 1379865-82-3
• EN300-1826024

• Inchi： 1S/C10H15N3O2/c1-13(2)9-7(4-3-5-12-9)6-8(11)10(14)15/h3-5,8H,6,11H2,1-2H3,(H,14,15)
• InChI Key： YKPWYDMIBNPCIM-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CC=CN=C1N(C)C)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid

Professional Introduction to 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic Acid (CAS No. 1379865-82-3)

2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1379865-82-3, belongs to a class of molecules that exhibit promising characteristics for further research and development in drug discovery. The intricate molecular framework of this compound, featuring both amino and pyridine functionalities, makes it a compelling candidate for exploring novel therapeutic interventions.

The structural composition of 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid includes a pyridine ring substituted with an amino group at the 2-position and a propyl chain terminated with another amino group. The presence of two amino groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the dimethylamino group attached to the pyridine ring contributes to its pharmacological profile, potentially influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating the pyridine scaffold. Pyridine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid suggests that it may exhibit properties such as kinase inhibition or modulation of neurotransmitter systems, areas where such compounds have shown considerable promise.

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The dual amino functionality allows for facile conjugation with other biomolecules, enabling the design of prodrugs or targeted delivery systems. Such modifications can enhance the bioavailability and specificity of therapeutic agents, thereby improving their efficacy. Furthermore, the structural motifs present in this compound are reminiscent of known bioactive molecules, suggesting that it may serve as a valuable scaffold for medicinal chemistry innovation.

The synthesis of 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern catalytic processes, have enabled chemists to access these complex structures efficiently. This progress has opened up new avenues for exploring the synthetic pathways and derivatives of this compound.

The biological evaluation of 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes implicated in diseases such as cancer and inflammation. Preliminary studies have suggested that this compound may interact with targets such as tyrosine kinases and proteases, which are known to play critical roles in disease pathogenesis. These findings underscore the importance of further investigating its pharmacological profile.

In addition to its enzymatic interactions, 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid has also been explored for its potential effects on cellular signaling pathways. The pyridine moiety is known to be involved in various signaling cascades, making this compound a candidate for modulating pathways such as MAPK and NFκB. By understanding how this compound interacts with these pathways, researchers can gain insights into its therapeutic potential and develop strategies to optimize its effects.

The development of computational tools has further accelerated the study of this compound by allowing for virtual screening and molecular docking simulations. These approaches enable researchers to predict how 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid might interact with biological targets without conducting extensive experimental trials. This integration of computational methods with experimental validation has become a cornerstone of modern drug discovery, providing a more efficient pipeline from discovery to development.

The future prospects for 2-amino-3-2-(dimethylamino)pyridin-3-ylpropanoic acid are promising, with ongoing research aimed at elucidating its full pharmacological spectrum and developing novel derivatives. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to unlock new therapeutic possibilities derived from this compound. Its unique structural features make it a rich scaffold for innovation, offering hope for future breakthroughs in medicine.